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Introduction

Calcium alpha-ketoglutarate (Ca-AKG) is a calcium salt of alpha-ketoglutarate, a key

intermediate in the Krebs cycle, a fundamental process for cellular energy production.[1][2]

Beyond its metabolic role, α-ketoglutarate is an important signaling molecule and a crucial

regulator of epigenetic processes and protein synthesis.[3] These application notes provide a

detailed protocol for the preparation and use of Calcium α-ketoglutarate monohydrate for in

vitro cell culture experiments, ensuring consistent and reproducible results.
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Parameter Value Reference

Molecular Weight 202.18 g/mol [3]

Solubility (DMSO) 29 mg/mL (198.49 mM) [4]

Solubility (Aqueous-based

media)
Soluble [2]

Typical Working Concentration

Range
0.1 mM - 30 mM [2]

Concentrations reported to

induce cell death
100 mM [2]

Table 2: Effect of α-Ketoglutarate on Cell Culture Media pH

Final α-KG Concentration (mM) Resulting pH (before adjustment)

0 (Control) 7.79

0.1 7.75

1 7.68

10 7.11

20 6.53

30 5.99

100 4.36

Data from a study using Dulbecco's Modified Eagle Medium (DMEM)[2]. The pH of your specific

media may vary.
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Experimental Protocols
1. Preparation of a Sterile 100 mM Calcium α-Ketoglutarate Monohydrate Stock Solution

This protocol describes the preparation of a 100x concentrated stock solution, which can be

diluted to the desired final concentration in cell culture media.

Materials:

Calcium α-ketoglutarate monohydrate (powder)

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile syringes

Calibrated pH meter

Sterile 1 M NaOH solution

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh out 202.18

mg of Calcium α-ketoglutarate monohydrate powder for a final volume of 10 mL of 100 mM

stock solution.

Dissolving: Transfer the powder to a sterile 15 mL conical tube. Add approximately 8 mL of

sterile water or PBS. Vortex thoroughly until the powder is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile water or PBS.

pH Measurement and Adjustment: Aseptically measure the pH of the stock solution. If

necessary, adjust the pH to the desired range (typically 7.2-7.4) by adding small increments

of sterile 1 M NaOH. Mix well and re-check the pH after each addition.
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Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for long-

term storage (up to one year) or at 4°C for short-term use (up to several weeks).[1]

2. Supplementing Cell Culture Media with Calcium α-Ketoglutarate

This protocol describes the dilution of the stock solution into the final cell culture medium.

Materials:

Prepared sterile 100 mM Calcium α-ketoglutarate monohydrate stock solution

Complete cell culture medium, pre-warmed to 37°C

Sterile serological pipettes and pipette tips

Procedure:

Thawing: If using a frozen aliquot of the stock solution, thaw it at room temperature or in a

37°C water bath.

Dilution: In a sterile environment, add the appropriate volume of the 100 mM stock solution

to your pre-warmed complete cell culture medium to achieve the desired final concentration.

For example, to prepare 10 mL of medium with a final concentration of 1 mM, add 100 µL of

the 100 mM stock solution.

Mixing: Gently mix the medium by swirling or pipetting up and down to ensure uniform

distribution of the Ca-AKG.

pH Verification (Optional but Recommended): After adding Ca-AKG, especially at higher

concentrations, it is advisable to verify that the pH of the final culture medium is within the

optimal range for your specific cell line. If necessary, adjust the pH using sterile 1 N HCl or 1

N NaOH.[5]

Application: The supplemented medium is now ready for use in your cell culture experiments.
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Visualization of a Key Signaling Pathway
Alpha-ketoglutarate is a central metabolite that influences several key cellular signaling

pathways. The diagram below illustrates its role in the Krebs cycle, its connection to amino acid

metabolism, and its function as an epigenetic modulator via TET enzymes and as an indirect

inhibitor of the mTOR pathway.
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Caption: Alpha-ketoglutarate's central role in metabolism and signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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